5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
FSBA is a covalent inhibitor of anthrax edema factor.
Brand Name:
Vulcanchem
CAS No.:
78859-42-4
VCID:
VC0528505
InChI:
InChI=1S/C17H16FN5O7S.ClH/c18-31(27,28)9-3-1-8(2-4-9)17(26)29-5-10-12(24)13(25)16(30-10)23-7-22-11-14(19)20-6-21-15(11)23;/h1-4,6-7,10,12-13,16,24-25H,5H2,(H2,19,20,21);1H/t10-,12-,13-,16-;/m1./s1
SMILES:
C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl
Molecular Formula:
C17H17ClFN5O7S
Molecular Weight:
489.9 g/mol
5'-(4-Fluorosulfonylbenzoyl)adenosine hydrochloride
CAS No.: 78859-42-4
Cat. No.: VC0528505
Molecular Formula: C17H17ClFN5O7S
Molecular Weight: 489.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | FSBA is a covalent inhibitor of anthrax edema factor. |
|---|---|
| CAS No. | 78859-42-4 |
| Molecular Formula | C17H17ClFN5O7S |
| Molecular Weight | 489.9 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-fluorosulfonylbenzoate;hydrochloride |
| Standard InChI | InChI=1S/C17H16FN5O7S.ClH/c18-31(27,28)9-3-1-8(2-4-9)17(26)29-5-10-12(24)13(25)16(30-10)23-7-22-11-14(19)20-6-21-15(11)23;/h1-4,6-7,10,12-13,16,24-25H,5H2,(H2,19,20,21);1H/t10-,12-,13-,16-;/m1./s1 |
| Standard InChI Key | ZUHVYHQVJYIHPN-KHXPSBENSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
| SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
| Canonical SMILES | C1=CC(=CC=C1C(=O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)S(=O)(=O)F.Cl |
| Appearance | Solid powder |
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